Cas no 88931-85-5 (Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester)
88931-85-5 structure
Product Name:Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester
CAS No:88931-85-5
MF:C16H31IO2
MW:382.3206179142
CID:619493
PubChem ID:13159335
Update Time:2025-04-19
Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester
- tert-butyl 3-butyl-8-iodooctanoate
- DTXSID90523293
- 88931-85-5
-
- Inchi: 1S/C16H31IO2/c1-5-6-10-14(11-8-7-9-12-17)13-15(18)19-16(2,3)4/h14H,5-13H2,1-4H3
- InChI Key: YPWSZXAYTZHOAD-UHFFFAOYSA-N
- SMILES: ICCCCCC(CC(=O)OC(C)(C)C)CCCC
Computed Properties
- Exact Mass: 382.13688g/mol
- Monoisotopic Mass: 382.13688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 26.3Ų
Octanoic acid, 3-butyl-8-iodo-, 1,1-dimethylethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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